Cas no 313514-01-1 (3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid)
3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid
-
- Inchi: 1S/C6H7NO2S2/c1-3-4(5(8)9)11-6(10)7(3)2/h1-2H3,(H,8,9)
- InChI Key: IKGSETBXWVRKLQ-UHFFFAOYSA-N
- SMILES: S1C(C(O)=O)=C(C)N(C)C1=S
3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM516876-1g |
3,4-Dimethyl-2-thioxo-2,3-dihydrothiazole-5-carboxylic acid |
313514-01-1 | 97% | 1g |
$401 | 2023-03-10 | |
| Ambeed | A796207-1g |
3,4-Dimethyl-2-thioxo-2,3-dihydrothiazole-5-carboxylic acid |
313514-01-1 | 97% | 1g |
$405.0 | 2024-04-20 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD624661-1g |
3,4-Dimethyl-2-thioxo-2,3-dihydrothiazole-5-carboxylic acid |
313514-01-1 | 97% | 1g |
¥2779.0 | 2023-03-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2155227-1g |
3,4-Dimethyl-2-thioxo-2,3-dihydrothiazole-5-carboxylic acid |
313514-01-1 | 97% | 1g |
¥15562.00 | 2024-08-02 |
3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid
Compound CAS No. 313514-01-1: 3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic Acid
3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid, also known by its CAS registry number CAS No. 313514-01-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug development.
The molecular structure of 3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid is characterized by a thiazole ring system with substituents at positions 2, 3, and 5. The presence of a thioxo group (C=S) at position 2 and methyl groups at positions 3 and 4 contributes to its unique chemical properties. The carboxylic acid group at position 5 further enhances its reactivity and functional versatility.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has demonstrated that CAS No. 313514-01-1 exhibits potent anti-inflammatory and antioxidant activities, making it a promising candidate for the development of novel anti-inflammatory agents. Additionally, its ability to modulate key cellular pathways involved in neurodegenerative diseases has drawn attention from researchers in the field of neuroscience.
The synthesis of 3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid involves a multi-step process that typically begins with the preparation of intermediate thiazole derivatives. The use of advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and yield of this process. These advancements have made it possible to scale up production for preclinical studies and potential clinical trials.
In terms of applications, this compound has shown promise in the development of drugs targeting chronic inflammatory conditions such as arthritis and cardiovascular diseases. Its ability to inhibit pro-inflammatory cytokines and reduce oxidative stress has been validated in both in vitro and in vivo models. Furthermore, preliminary studies suggest that it may also possess anti-cancer properties by inducing apoptosis in cancer cells while sparing normal cells.
The structural uniqueness of CAS No. 313514-01-1 also makes it an attractive scaffold for further chemical modifications. Researchers are actively exploring the effects of substituting different groups on the thiazole ring to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. Such modifications could potentially lead to the discovery of more potent and selective drug candidates.
In conclusion, 3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid, or CAS No. 313514-01-1, represents a valuable addition to the arsenal of bioactive compounds being investigated for therapeutic applications. With ongoing research focusing on its mechanism of action, pharmacokinetics, and toxicity profiles, this compound holds great potential for advancing medical treatments in various disease areas.
313514-01-1 (3,4-Dimethyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid) Related Products
- 1142201-62-4(Methyl 2-mercapto-4-(methoxymethyl)-1,3-thiazole-5-carboxylate)
- 670261-48-0(Methyl 3-benzyl-4-methyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate)
- 1394021-46-5(4-Ethyl-3-methyl-2-thioxo-2,3-dihydro-thiazole-5-carboxylic acid)
- 252010-04-1(ethyl 3,4-dimethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate)
- 473827-75-7(Methyl 3,4-dimethyl-2-thioxo-2,3-dihydro-1,3-thiazole-5-carboxylate)
- 57658-34-1(5-Thiazolecarboxylic acid, 2,3-dihydro-4-methyl-2-thioxo-)
- 76816-22-3(methyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate)
- 17309-13-6(ethyl 4-methyl-2-sulfanyl-1,3-thiazole-5-carboxylate)
- 488733-52-4(5-Thiazolecarboxylic acid, 2,3-dihydro-4-methyl-3-phenyl-2-thioxo-)
- 803733-95-1(5-Thiazolecarboxylic acid, 4-(2-carboxyethenyl)-2,3-dihydro-2-thioxo-)